2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-(2-methylsulfanylbenzimidazol-1-yl)-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C16H14N4O3S/c1-24-16-18-13-7-2-3-8-14(13)19(16)10-15(21)17-11-5-4-6-12(9-11)20(22)23/h2-9H,10H2,1H3,(H,17,21)
• InChI Key: SZNMQTAOTYTBNB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=CC=CC=C2N1CC(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol

Description

2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide, also known as MTA, is a compound that has gained attention in the scientific community due to its potential applications in cancer treatment and research. MTA is a small molecule that inhibits the activity of enzymes involved in DNA synthesis and repair, making it a promising candidate for cancer therapy.

Mechanism of Action

2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide exerts its anticancer effects by inhibiting the activity of enzymes involved in the synthesis and repair of DNA, such as thymidylate synthase and PARP-1. This leads to DNA damage and cell death in cancer cells, while normal cells are less affected due to their ability to repair DNA damage more efficiently.
Biochemical and Physiological Effects:
2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also affects the cell cycle by causing cell cycle arrest in the G2/M phase. Additionally, 2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide has been found to modulate the expression of various genes involved in cancer progression and metastasis.

Advantages and Limitations for Lab Experiments

2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide is a relatively small molecule that can be easily synthesized and purified, making it a useful tool in research. Its specificity for enzymes involved in DNA synthesis and repair also allows for targeted effects on cancer cells. However, 2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide's potency and effectiveness can vary depending on the cancer cell line and experimental conditions used.

Future Directions

1. Combination therapy: 2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide has shown potential for use in combination with other anticancer agents, such as radiation therapy and chemotherapy, to enhance their effectiveness.
2. Targeting specific cancer types: Further research can explore the use of 2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide in specific cancer types, such as breast and lung cancer, to determine its effectiveness and potential for clinical use.
3. Development of analogs: Analogues of 2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide with improved potency and specificity for target enzymes can be developed through structure-activity relationship studies.
4. Mechanistic studies: Further understanding of the mechanisms of action of 2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide can aid in the development of more effective cancer therapies.

Synthesis Methods

2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide can be synthesized through a multistep process involving the reaction of 2-mercaptobenzimidazole with 3-nitrobenzyl bromide and subsequent acetylation of the resulting intermediate. The purity and yield of the final product can be improved through various purification techniques, such as column chromatography and recrystallization.

Scientific Research Applications

2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. It has also been found to sensitize cancer cells to radiation therapy, making it a potential adjuvant treatment. Additionally, 2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide has been used as a tool in research to study the role of enzymes involved in DNA synthesis and repair.